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Compound of Interest

Compound Name: Adipaldehyde

Cat. No.: B086109 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

reactive chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the use of adipaldehyde, a highly reactive and flammable

dialdehyde. Adherence to these protocols is critical for ensuring laboratory safety and

procedural integrity.

Immediate Safety and Hazard Information
Adipaldehyde is a hazardous compound requiring careful handling due to its high reactivity

and flammability.[1] The aldehyde functional groups can readily react with other chemicals and

biological tissues, posing a risk of irritation and burns.[1] It is crucial to work in a well-ventilated

area, preferably within a fume hood, to avoid inhalation of vapors.[2][3]

Key Hazards:

Causes serious eye irritation.

May cause respiratory irritation.

Harmful if swallowed or in contact with skin.

Flammable liquid and vapor.[1]
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A multi-layered approach to PPE is mandatory when handling adipaldehyde to minimize

exposure risks. The following equipment must be worn at all times:

PPE Category Specification

Eye Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards. A face shield is required when there

is a risk of splashing.[4]

Hand Protection

Chemical-resistant gloves (e.g., Nitrile) must be

worn. Gloves should be inspected before use

and changed immediately upon contamination.

[2][4][5]

Body Protection

A flame-resistant lab coat worn over clothing

made of natural fibers (e.g., cotton). Synthetic

fabrics like polyester should be avoided.[4][5]

Respiratory

A full-face respirator is required if exposure

limits are exceeded or if working outside of a

fume hood.[4][5]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Precautionary Measures:

Ensure a chemical fume hood is operational and available.

Assemble all necessary equipment and reagents before handling adipaldehyde.

Have an emergency spill kit readily accessible. The kit should contain an inert absorbent

material and a neutralizing agent like sodium bisulfite.[2]

An eyewash station and safety shower must be in close proximity and unobstructed.

2. Handling Procedure:

Don all required PPE as specified in the table above.
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Conduct all work involving adipaldehyde within a certified chemical fume hood to minimize

inhalation exposure.[2]

Use non-sparking tools and equipment to prevent ignition of flammable vapors.[4]

Avoid contact with skin and eyes. In case of contact, immediately flush the affected area with

copious amounts of water for at least 15 minutes and seek medical attention.[4][6]

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated area away from heat and ignition sources.[1][4]

3. Post-Handling:

Thoroughly wash hands and forearms with soap and water after handling is complete.

Decontaminate all surfaces and equipment that may have come into contact with

adipaldehyde.

Disposal Plan
Proper disposal of adipaldehyde and its contaminated waste is crucial to prevent

environmental contamination and ensure safety.

1. Waste Segregation:

Collect all adipaldehyde waste, including empty containers and contaminated materials

(e.g., gloves, absorbent pads), in a designated, clearly labeled, and sealed hazardous waste

container.

2. Neutralization (for small spills):

Small spills can be neutralized with a sodium bisulfite solution before absorption with an inert

material.[2]

3. Final Disposal:

Adipaldehyde waste must be disposed of as hazardous chemical waste.[2]
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The material can be sent to a licensed chemical destruction facility or disposed of via

controlled incineration with flue gas scrubbing.[4]

Do not discharge adipaldehyde waste into sewer systems or the environment.[4]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste before the container is discarded.[7]

Quantitative Data Summary
Property Value

Molecular Weight 114.14 g/mol

Boiling Point ~153.66 °C

Melting Point ~ -8 °C

Density 1.0030 g/cm³

Flash Point 66.3 °C

CAS Number 1072-21-5

Source:[1][6]
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Caption: Workflow for the safe handling of adipaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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